Cas no 31272-05-6 (1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one)
31272-05-6 structure
Product Name:1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one
CAS No:31272-05-6
MF:C7H12N2O
MW:140.182981491089
CID:1446666
PubChem ID:10855544
Update Time:2025-04-20
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 2,4-dihydro-2-methyl-5-(1-methylethyl)-
- 2-methyl-5-propan-2-yl-4H-pyrazol-3-one
- DB-192029
- 2,4-Dihydro-2-methyl-5-(1-methylethyl)-3h-pyrazol-3-one
- 1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one
- 5-isopropyl-2-methyl-2,4-dihydro-3h-pyrazol-3-one
- SCHEMBL3618042
- 31272-05-6
- 2,4-Dihydro-5-isopropyl-2-methyl-3H-pyrazol-3-one
- G37630
- EN300-68824
- MFCD09028466
- AKOS008956630
- 3-isopropyl-1-methyl-1H-pyrazol-5(4H)-one
- DTXSID60445933
-
- Inchi: 1S/C7H12N2O/c1-5(2)6-4-7(10)9(3)8-6/h5H,4H2,1-3H3
- InChI Key: WPQPFSSBBYCLEA-UHFFFAOYSA-N
- SMILES: O=C1CC(C(C)C)=NN1C
Computed Properties
- Exact Mass: 140.09506
- Monoisotopic Mass: 140.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 187.3±23.0 °C at 760 mmHg
- Flash Point: 67.1±22.6 °C
- PSA: 32.67
- Vapor Pressure: 0.6±0.4 mmHg at 25°C
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332244-1g |
5-Isopropyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one |
31272-05-6 | 95%+ | 1g |
$261 | 2023-02-16 | |
| Chemenu | CM332244-1g |
5-Isopropyl-2-methyl-2,4-dihydro-3H-pyrazol-3-one |
31272-05-6 | 95%+ | 1g |
$434 | 2021-08-18 | |
| TRC | M330253-25mg |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M330253-50mg |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M330253-250mg |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 250mg |
$ 250.00 | 2022-06-03 | ||
| Enamine | EN300-170162-0.05g |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 95% | 0.05g |
$45.0 | 2023-09-20 | |
| Enamine | EN300-170162-0.1g |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 95% | 0.1g |
$67.0 | 2023-09-20 | |
| Enamine | EN300-170162-0.25g |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 95% | 0.25g |
$96.0 | 2023-09-20 | |
| Enamine | EN300-170162-0.5g |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 95% | 0.5g |
$151.0 | 2023-09-20 | |
| Enamine | EN300-170162-1.0g |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one |
31272-05-6 | 95% | 1.0g |
$193.0 | 2023-02-17 |
1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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